BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Physical
Properties of Tosyl Cyanide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tosyl cyanide

Cat. No.: B147045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of tosyl
cyanide (p-toluenesulfonyl cyanide), a versatile reagent in organic synthesis. The information
presented is intended to support laboratory research and development activities where this
compound is utilized.

Physical and Chemical Properties

Tosyl cyanide is a white to off-white crystalline solid at room temperature.[1][2] It is also known
as 4-toluenesulfonyl cyanide, toluene-4-sulfonyl cyanide, or TSCN.[1] The compound is
composed of a tosyl group attached to a cyanide moiety, which makes it a valuable reagent for
introducing both cyano and sulfonyl groups in various chemical transformations.[1][3]

Quantitative Physical Data

The melting and boiling points of tosyl cyanide are critical parameters for its handling, storage,
and use in chemical reactions. These properties have been experimentally determined and are
well-documented in the scientific literature.
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Physical Property Value Conditions
Melting Point 47-50 °C (lit)[L][2141s1e1r7181e110]
Melting Point 48 °C

at 1 mmHg (lit.)[1][41[5][71[8][9]

Boiling Point 105-106 °C
[10]

Experimental Protocols

While the precise historical experimental details for the determination of tosyl cyanide's
physical properties are not extensively detailed in the provided literature, standard
methodologies are employed for such characterizations.

Melting Point Determination:

A common method for determining the melting point of a crystalline solid like tosyl cyanide
involves using a melting point apparatus. A small, powdered sample of the purified compound
Is packed into a capillary tube and placed in the apparatus. The sample is then heated at a
controlled rate. The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted. The narrow range of 47-50 °C indicates a
relatively pure substance.[1][2][4][5][6][71[8][9][10]

Boiling Point Determination:

The boiling point of tosyl cyanide is reported at reduced pressure (1 mmHg), which is a
standard practice for compounds that may decompose at their atmospheric boiling point.[1][4]
[51[71[8][9][10] To determine the boiling point under vacuum, a distillation apparatus equipped
with a manometer to measure the pressure is used. The sample is heated in a distillation flask,
and the temperature at which the liquid boils and its vapor is in equilibrium with the liquid at the
given pressure is recorded as the boiling point.

Visualized Workflow

The following diagram illustrates a generalized workflow for the physical characterization of a
chemical compound such as tosyl cyanide.
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Synthesis of Tosyl Cyanide
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Figure 1. Generalized Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147045#physical-properties-of-tosyl-cyanide-melting-
point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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